Cas no 1807082-23-0 (4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid
• CAS No: 1807082-23-0
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4870904
• Update Time: 2025-05-20

4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-2-1-3(7(13)14)12-5(4(2)11)6(9)10/h1,6H,(H,13,14)
• InChI Key： BDHWMYJUYCPXFY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)O)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid

Comprehensive Guide to 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid (CAS No. 1807082-23-0)

4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid (CAS No. 1807082-23-0) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substitutions, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its structural versatility and reactivity, particularly in the development of novel small-molecule drugs and crop protection agents.

The molecular structure of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid features a pyridine core with strategically placed functional groups that enhance its utility in cross-coupling reactions and other organometallic transformations. The presence of both chloro and iodo substituents makes it a valuable substrate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Additionally, the carboxylic acid moiety offers opportunities for further derivatization, enabling the creation of amides, esters, and other pharmacologically relevant scaffolds.

In the pharmaceutical sector, 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid is being explored for its role in the synthesis of kinase inhibitors and antiviral agents. Recent studies highlight its potential in addressing drug-resistant infections and chronic inflammatory diseases, topics that are currently trending in medical research. The compound's fluorine-rich structure aligns with the growing demand for fluorinated pharmaceuticals, which often exhibit improved metabolic stability and bioavailability. This has led to a surge in searches for fluorinated pyridine intermediates and iodo-substituted heterocycles in scientific databases.

From an agrochemical perspective, 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid is investigated for its potential in developing next-generation herbicides and fungicides. The difluoromethyl group is known to enhance the lipophilicity and membrane permeability of agrochemicals, a feature highly sought after in formulations targeting resistant weed species. With the global push toward sustainable agriculture, this compound is part of the broader conversation on eco-friendly crop protection solutions, a hot topic in both academic and industrial circles.

The synthesis and handling of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid require expertise in halogenation techniques and fluorine chemistry. Its stability under various conditions and compatibility with common protecting groups make it a reliable building block for multi-step synthetic routes. Researchers frequently search for optimized synthetic protocols and scalable production methods for this compound, reflecting its growing importance in industrial applications.

Market trends indicate a rising demand for custom halogenated intermediates like 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid, driven by advancements in precision medicine and green chemistry. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of drug discovery teams and agrochemical innovators. Its CAS No. 1807082-23-0 serves as a critical identifier for procurement and regulatory compliance, further emphasizing its commercial relevance.

In summary, 4-Chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid (CAS No. 1807082-23-0) represents a cutting-edge heterocyclic compound with multifaceted applications. Its unique structural attributes and reactivity profile position it as a valuable asset in both pharmaceutical and agrochemical R&D. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agricultural productivity.